Cas no 1804863-87-3 (4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804863-87-3
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4845104
• Update Time: 2025-07-23

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-1-5-4(3-18)2-17-7(8(11,12)13)6(5)19-9(14,15)16/h2-3H,1H2
• InChI Key： YZDRFORCBVYFKA-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CN=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804863-87-3) and Its Applications in Modern Chemical Biology

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by the CAS number 1804863-87-3, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural motifs that include bromomethyl, trifluoromethoxy, and trifluoromethyl substituents. These functional groups endow the molecule with distinct chemical properties, making it a versatile intermediate in the synthesis of biologically active molecules.

The structural framework of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde is meticulously designed to facilitate diverse chemical transformations. The presence of a bromomethyl group at the 4-position allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly valuable in medicinal chemistry, where it serves as a precursor for the development of novel drug candidates.

Furthermore, the trifluoromethoxy and trifluoromethyl groups appended to the pyridine ring contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The electron-withdrawing nature of these substituents enhances the electrophilicity of the carbonyl group at the 5-position, making it an attractive site for condensation reactions with nucleophiles. This feature has been exploited in various synthetic protocols to construct complex molecular architectures.

In recent years, there has been a surge in research focused on exploiting fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The compound 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde exemplifies this trend, as its fluorinated substituents are strategically positioned to modulate its pharmacokinetic properties. This has led to its incorporation into numerous preclinical studies aimed at identifying new therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with ATP pockets in enzyme active sites. By modifying the substituents on the pyridine ring, researchers can fine-tune binding affinity and selectivity. For instance, studies have demonstrated that replacing hydrogen atoms with fluorinated groups can improve binding interactions with target kinases while minimizing off-target effects.

Another emerging area where 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde finds utility is in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interfere with viral replication cycles. Specifically, its aldehyde functionality can participate in Schiff base formation with amino acid residues in viral proteins, disrupting essential biological pathways. Recent computational studies have highlighted its potential as a lead compound for further optimization against RNA viruses.

The synthesis of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde involves multi-step organic transformations that showcase advanced synthetic methodologies. A typical route begins with the bromination of a precursor pyridine derivative followed by selective functionalization at the 3- and 5-positions using fluorinated reagents. The introduction of the bromomethyl group is achieved through bromoformation or via transition-metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's synthetic versatility and underscore its importance as a building block in medicinal chemistry.

The impact of fluorine substitution on pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts due to alterations in lipophilicity, solubility, and metabolic stability. The strategic placement of fluorine atoms in 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde contributes to these desirable properties, making it an attractive candidate for drug development.

In conclusion, 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804863-87-3) represents a promising intermediate in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic applications, particularly in the development of kinase inhibitors and antiviral agents. The incorporation of fluorinated substituents enhances its pharmacological properties, positioning it as a valuable tool for medicinal chemists exploring novel therapeutic strategies.